N-(4-CARBAMOYLPHENYL)-1-(ETHANESULFONYL)PIPERIDINE-3-CARBOXAMIDE

• IUPAC Name: N-(4-carbamoylphenyl)-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H21N3O4S/c1-2-23(21,22)18-9-3-4-12(10-18)15(20)17-13-7-5-11(6-8-13)14(16)19/h5-8,12H,2-4,9-10H2,1H3,(H2,16,19)(H,17,20)
• InChI Key: BLELNPDUIOKJSA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C15H21N3O4S
• Molecular Weight: 339.4 g/mol

Description

“N-[4-(aminocarbonyl)phenyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide” is an organic compound that contains several functional groups. It has an amine group (-NH2), a carbonyl group (C=O), a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), a sulfonyl group (-SO2-), and a piperidine ring (a six-membered ring with one nitrogen atom and five carbon atoms).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure (the piperidine ring). The exact structure would depend on the positions of these groups on the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amine group could participate in reactions with acids to form amides, or it could undergo alkylation reactions. The carbonyl group could be involved in a variety of reactions, including nucleophilic addition or reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amine group could make it a base, and the presence of a carbonyl group could make it a weak acid.

Mechanism of Action

The mechanism of action would depend on the use of this compound. If it’s used as a drug, it would interact with biological targets in the body. The presence of an amine group and a carbonyl group might suggest that it could interact with biological amines or acids.